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Compound of Interest

Compound Name:
Dimethyl (2-

oxopropyl)phosphonate

Cat. No.: B104374 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical reagents is paramount. This guide provides immediate safety, operational, and

disposal information for Dimethyl (2-oxopropyl)phosphonate (CAS No. 4202-14-6).

Hazard Identification and Personal Protective
Equipment (PPE)
Dimethyl (2-oxopropyl)phosphonate is classified as a substance that can cause skin and

serious eye irritation.[1][2] It may also be harmful if swallowed or inhaled.[3] Therefore, strict

adherence to recommended personal protective equipment is crucial to minimize exposure and

ensure laboratory safety.

Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment Specifications

Eye Protection

Safety glasses with side

shields or goggles. A face

shield may be necessary in

situations with a higher risk of

splashing.[4]

Must be tested and approved

under appropriate government

standards such as OSHA 29

CFR 1910.133 or EU EN166.

Hand Protection
Chemical-resistant protective

gloves.

The specific glove material

(e.g., nitrile, neoprene) should

be selected based on the

breakthrough time and

permeation rate for this

chemical.

Respiratory Protection

A vapor respirator is

recommended.[4] In case of

aerosol formation or when

working in poorly ventilated

areas, use a NIOSH/MSHA or

European Standard EN 149

approved respirator.[5]

Use only outdoors or in a well-

ventilated area.[2][5]

Skin and Body Protection

Protective clothing, such as a

lab coat or coveralls.

Protective boots may be

required depending on the

scale of handling.[4]

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[5]

Operational Plan for Handling
A systematic approach to handling Dimethyl (2-oxopropyl)phosphonate, from preparation to

disposal, is essential for maintaining a safe laboratory environment.
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Preparation

Handling

Storage

Disposal

Work in a well-ventilated area
(e.g., chemical fume hood)

Assemble all required PPE:
- Safety glasses/goggles

- Chemical-resistant gloves
- Lab coat

- Vapor respirator

Handle with care to avoid
contact with skin and eyes

Proceed to Handling

Ensure spill kit is accessible Avoid breathing vapors or mists Store in a tightly closed container

After Use

Do not eat, drink, or smoke
when using this product

Keep in a dry, cool, and
well-ventilated place

Dispose of contents/container to
an approved waste disposal plant

For Waste

Observe all federal, state,
and local regulations

Click to download full resolution via product page

Caption: Workflow for Handling Dimethyl (2-oxopropyl)phosphonate.

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate and appropriate action is critical.
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Spill and Leak Procedures:

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

Containment: For large spills, contain the spill by bunding.

Absorption: Absorb the spilled material with an inert absorbent such as dry sand, earth, or

sawdust.[4]

Collection and Disposal: Collect the absorbed material and place it in a suitable, closed

container for disposal.[5] Dispose of the waste in accordance with all applicable laws and

regulations.[4]

Decontamination: Clean the affected area thoroughly.

First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2][4]

Skin Contact

Remove/take off immediately all contaminated

clothing. Rinse skin with water/shower. If skin

irritation occurs, get medical advice/attention.[2]

[4]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If you

feel unwell, call a POISON CENTER or

doctor/physician.[4][5]

Ingestion
Rinse mouth. Do NOT induce vomiting. Get

medical advice/attention if you feel unwell.[4][6]

A rescuer should wear personal protective equipment, such as rubber gloves and air-tight

goggles, when providing first aid.[4]
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Disposal Plan
Proper disposal of Dimethyl (2-oxopropyl)phosphonate and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

General Guidelines:

Recycle to the process if possible.

Consult your local and regional authorities for specific disposal regulations.[4]

Disposal may be possible by burning in a chemical incinerator equipped with an afterburner

and scrubber system.[4]

Observe all federal, state, and local environmental regulations when disposing of this

substance.[4]

Do not mix with other waste. Handle uncleaned containers as you would the product itself.[7]

Waste Generation Evaluation & Segregation Disposal Pathway

Unused Product &
Contaminated Materials

Segregate from other
chemical waste streams

Collection Consult Local/State/Federal
Regulations

Ready for Disposal Chemical Incineration
(preferred method)

Transport to an Approved
Waste Disposal Facility

Click to download full resolution via product page

Caption: Logical Disposal Plan for Dimethyl (2-oxopropyl)phosphonate.

By adhering to these safety protocols and operational plans, researchers can minimize the

risks associated with handling Dimethyl (2-oxopropyl)phosphonate and maintain a safe and

compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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